Cas no 30904-99-5 (1-(4-chlorophenyl)-3-ethylthiourea)

• Product name: 1-(4-chlorophenyl)-3-ethylthiourea
• CAS No: 30904-99-5
• MF: C₉H₁₁CLN₂S
• MW: 214.71504
• CID: 322613
• PubChem ID: 805806

1-(4-chlorophenyl)-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(4-chlorophenyl)-N'-ethyl-
• AC1LFNBT
• Ambcb6688978
• CHEMBL444293
• HMS2550I18
• N-(4-chlorophenyl)-N'-ethylthiourea
• N-Aethyl-N'-(4-chlor-phenyl)-thioharnstoff
• N-ethyl-N'-(4-chloro-phenyl)-thiourea
• NSC176347
• 1-(4-chlorophenyl)-3-ethylthiourea
• SMR000270202
• 30904-99-5
• SR-01000241260
• F3035-2437
• DTXSID30355555
• SR-01000241260-1
• MLS000662763
• AKOS003444514
• SCHEMBL8979285
• NSC-176347

• Inchi： InChI=1S/C9H11ClN2S/c1-2-11-9(13)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H2,11,12,13)
• InChI Key： HNDPPFMCVAHWCO-UHFFFAOYSA-N
• SMILES： CCNC(NC1=CC=C(Cl)C=C1)=S

Computed Properties

• Exact Mass: 214.03333
• Monoisotopic Mass: 214.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06